Cas no 1805036-08-1 (3'-Chloro-2'-methyl-5'-nitroacetophenone)

• Product Name: 3'-Chloro-2'-methyl-5'-nitroacetophenone
• CAS No: 1805036-08-1
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5006782
• Update Time: 2025-09-28

3'-Chloro-2'-methyl-5'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-methyl-5'-nitroacetophenone

• Inchi： 1S/C9H8ClNO3/c1-5-8(6(2)12)3-7(11(13)14)4-9(5)10/h3-4H,1-2H3
• InChI Key： DXXAZNAUBGRHFY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(C)=O)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Additional information on 3'-Chloro-2'-methyl-5'-nitroacetophenone

3'-Chloro-2'-methyl-5'-nitroacetophenone: A Comprehensive Overview

The compound 3'-Chloro-2'-methyl-5'-nitroacetophenone, identified by the CAS number 1805036-08-1, is a significant organic molecule with a diverse range of applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine, methyl, and nitro groups, along with an acetophenone moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of 3'-Chloro-2'-methyl-5'-nitroacetophenone in the development of advanced materials. For instance, researchers have explored its potential as a precursor in the synthesis of novel polymers and organic semiconductors. The presence of electron-withdrawing groups like nitro and chlorine enhances the molecule's reactivity, enabling it to participate in various chemical reactions such as nucleophilic aromatic substitution and electrophilic addition. These reactions are pivotal in constructing complex molecular architectures that are essential for modern materials science.

In addition to its role in materials synthesis, 3'-Chloro-2'-methyl-5'-nitroacetophenone has also been investigated for its pharmacological properties. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for drug development. The methyl group attached to the phenyl ring contributes to the molecule's lipophilicity, which is crucial for its bioavailability and interaction with biological systems.

The synthesis of 3'-Chloro-2'-methyl-5'-nitroacetophenone involves a multi-step process that typically includes Friedel-Crafts acylation followed by substitution reactions to introduce the chlorine and nitro groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. Such improvements are critical for scaling up production to meet industrial demands.

From an environmental perspective, understanding the degradation pathways of 3'-Chloro-2'-methyl-5'-nitroacetophenone is essential for assessing its impact on ecosystems. Research has shown that this compound undergoes photodegradation under UV light, producing less harmful byproducts. This knowledge is valuable for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3'-Chloro-2'-methyl-5'-nitroacetophenone is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and functional properties continue to drive innovative research and development efforts. As scientific advancements unfold, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic solutions.